Cas no 87461-62-9 (Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-)

• Product Name: Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-
• CAS No: 87461-62-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 656149
• PubChem ID: 53991168
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethoxyethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethoxyethyl)-3-methyl-
• 1-(1,1-dimethoxyethyl)-3-methylbenzene
• DTXSID10708207
• 87461-62-9

• Inchi： 1S/C11H16O2/c1-9-6-5-7-10(8-9)11(2,12-3)13-4/h5-8H,1-4H3
• InChI Key： HWVBNWGYDCWQCE-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C=CC=C(C)C=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų